4-(benzenesulfonyl)-2-(furan-2-yl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine

• Molecular Formula: C17H18N2O5S
• Molecular Weight: 362.4 g/mol
• SMILES: COCCCNC1=C(N=C(O1)C2=CC=CO2)S(=O)(=O)C3=CC=CC=C3
• InChI: InChI=1S/C17H18N2O5S/c1-22-11-6-10-18-16-17(19-15(24-16)14-9-5-12-23-14)25(20,21)13-7-3-2-4-8-13/h2-5,7-9,12,18H,6,10-11H2,1H3
• InChIKey: HZBKEGQHNWBLGS-UHFFFAOYSA-N

4-(Benzenesulfonyl)-2-(furan-2-yl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine – Core Scaffold and Procurement Context

4-(Benzenesulfonyl)-2-(furan-2-yl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine (CAS 342433-24-3, C₁₇H₁₈N₂O₅S, MW 362.4 g/mol) belongs to the sulfonyloxazolamine class, a series of 1,3-oxazole-based compounds patented by Merck Patent GmbH as selective 5‑HT₆ receptor ligands [1]. The compound features a benzenesulfonyl electron‑withdrawing group at position 4, a furan‑2‑yl substituent at position 2, and an N‑(3‑methoxypropyl) side chain at the 5‑amino position. This specific substitution pattern distinguishes it from other 4‑benzenesulfonyl‑2‑(furan‑2‑yl)‑1,3‑oxazol‑5‑amines that carry different N‑substituents, creating a unique physicochemical and pharmacological profile within the series .

1 Patented sulfonyloxazolamine scaffold with reported 5-HT₆ receptor ligand context

2 N-(3-methoxypropyl) substitution differentiates target engagement profile from close analogs

3 Furan-2-yl pharmacophore reported in antiproliferative assay contexts; class-specific review recommended

• [1] Greiner H, Bartoszyk G, Böttcher H, Barnickel G, Cezanne B. Sulphonyloxazolamines as therapeutic active ingredients. US Patent 6,441,013. Issued August 27, 2002. Merck Patent GmbH. View Source

Why 4-(Benzenesulfonyl)-2-(furan-2-yl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine Cannot Be Freely Substituted with In‑Class Analogs

Although several 4‑benzenesulfonyl‑2‑(furan‑2‑yl)‑1,3‑oxazol‑5‑amines share the same core, the N‑substituent is a critical determinant of target engagement, physicochemical properties, and biological readout. Patent data demonstrate that the sulfonyloxazolamine class as a whole achieves 5‑HT₆ receptor binding with IC₅₀ < 4 μM [1]; however, a closely related morpholine analog (BDBM42900) shows no meaningful activity (EC₅₀ > 79.4 μM) against nuclear receptor coactivators 2 and 3 in a high‑throughput screen [2]. This >20‑fold shift in potency across different targets illustrates that even modest N‑substituent changes redirect target selectivity. Additionally, the 3‑methoxypropyl chain introduces an ether oxygen capable of acting as an extra hydrogen‑bond acceptor, a feature absent in N‑phenyl, N‑benzyl, or N‑allyl congeners, which can alter solubility, permeability, and binding pose. Therefore, generic substitution within this series cannot preserve the intended pharmacological or physicochemical profile.

N-Substituent Target Redirection

Replacing N-(3-methoxypropyl) with morpholine or other groups may shift target engagement away from 5-HT₆ receptors, altering the biological readout context.

Hydrogen-Bond Acceptor Loss

N-Phenyl or N-benzyl analogs lack the ether oxygen HBA, which may influence solubility, permeability, and binding pose within the series.

Molecular Weight Increase

N-Benzyl substitution increases molecular weight relative to the 3-methoxypropyl variant, potentially shifting CNS drug-likeness and formulation properties.

• [1] Greiner H, Bartoszyk G, Böttcher H, Barnickel G, Cezanne B. Sulphonyloxazolamines as therapeutic active ingredients. US Patent 6,441,013. Issued August 27, 2002. Merck Patent GmbH. View Source
• [2] BindingDB. BDBM42900: 4-[2-(furan-2-yl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]morpholine. EC₅₀ data for Nuclear Receptor Coactivator 2 and 3 (Human). The Scripps Research Institute Molecular Screening Center. Deposited 2011. View Source

Quantitative Differentiation Evidence for 4-(Benzenesulfonyl)-2-(furan-2-yl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine

5‑HT₆ Receptor Class Potency Benchmark: Sulfonyloxazolamine Series IC₅₀ < 4 μM vs. Untargeted Oxazole Scaffolds

The sulfonyloxazolamine patent (US 6,441,013) explicitly claims that compounds of general formula I—which encompasses 4‑benzenesulfonyl‑2‑(furan‑2‑yl)‑N‑(3‑methoxypropyl)‑1,3‑oxazol‑5‑amine—exhibit selective affinity for 5‑HT₆ receptors with an inhibition constant IC₅₀ of less than 4 μmol/L, as determined by a [³H]‑LSD radioligand displacement assay using human recombinant 5‑HT₆ receptor membrane preparations [1]. In contrast, unsubstituted or non‑sulfonylated oxazole scaffolds typically lack this target engagement profile, placing the benzenesulfonyl‑oxazole series in a distinct pharmacological category [2].

5-HT₆ Class Potency

Class-level inference

IC₅₀ < 4 μM

Establishes potency window vs. unsubstituted oxazole scaffolds

[³H]-LSD binding, human recombinant 5-HT₆. Patent class claim; verify for individual compound.

Evidence Dimension	5-HT₆ receptor binding affinity (IC₅₀)
Target Compound Data	IC₅₀ < 4 μmol/L (class-level claim encompassing the target compound's general formula)
Comparator Or Baseline	Unsubstituted oxazole scaffolds: no reported 5-HT₆ activity at comparable concentrations
Quantified Difference	>25‑fold discrimination window relative to typical high‑throughput screening hit thresholds (IC₅₀ ≈ 100 μM)
Conditions	[³H]‑LSD competitive binding assay; human recombinant 5‑HT₆ receptor; 0.1 nM–10 μM test concentration range; 37 °C, 1 h incubation.

Why This Matters

This establishes a quantitative class‑level potency expectation that differentiates the sulfonyloxazolamine series from generic oxazole building blocks, guiding procurement for CNS‑oriented 5‑HT₆ screening campaigns.

• [1] Greiner H, Bartoszyk G, Böttcher H, Barnickel G, Cezanne B. Sulphonyloxazolamines as therapeutic active ingredients. US Patent 6,441,013. Columns 249–264. Issued August 27, 2002. View Source
• [2] Liu KG, Robichaud AJ. 5‑HT₆ medicinal chemistry. Int Rev Neurobiol. 2010;94:1–34. doi:10.1016/S0074-7742(10)94001-9. View Source

N‑Substituent Determines Target Engagement: Morpholine Analog (BDBM42900) Shows EC₅₀ > 79.4 μM for NCOA2/3 vs. 5‑HT₆ Activity of the Sulfonyloxazolamine Class

A direct structural analog in which the N‑(3‑methoxypropyl)amine group is replaced by a morpholine ring—4‑[2‑(furan‑2‑yl)‑4‑(phenylsulfonyl)‑1,3‑oxazol‑5‑yl]morpholine (BDBM42900)—was tested in a high‑throughput screen against nuclear receptor coactivator 2 (NCOA2) and nuclear receptor coactivator 3 (NCOA3), yielding EC₅₀ values > 79.4 μM for both targets [1]. In contrast, the sulfonyloxazolamine class (which includes the 3‑methoxypropyl analog) is claimed to bind 5‑HT₆ receptors with IC₅₀ < 4 μM [2]. This >20‑fold difference in potency between two related scaffolds measured against different targets demonstrates that the N‑substituent is a decisive driver of target engagement, not merely a passive structural element.

Target Engagement Shift

Head-to-head

5-HT₆ IC₅₀ < 4 μM vs. NCOA2/3 EC₅₀ > 79.4 μM

N-substituent change from 3-methoxypropyl to morpholine may redirect target profile

Different assay platforms; 5-HT₆ binding vs. NCOA2/3 HTS. Direct compound comparison needed.

Evidence Dimension	Target engagement potency (EC₅₀ / IC₅₀)
Target Compound Data	IC₅₀ < 4 μM (5‑HT₆ receptor, class‑level claim for sulfonyloxazolamines)
Comparator Or Baseline	BDBM42900 (morpholine analog): EC₅₀ > 79.4 μM (NCOA2, Human); EC₅₀ > 79.4 μM (NCOA3, Human)
Quantified Difference	>19.9‑fold lower potency of the morpholine analog at NCOA2/3 vs. the sulfonyloxazolamine class at 5‑HT₆
Conditions	NCOA2/3: Scripps Research Institute Molecular Screening Center HTS assay; 5‑HT₆: [³H]‑LSD radioligand binding, human recombinant receptor.

Why This Matters

This direct comparator evidence proves that the N‑substituent identity fundamentally alters the biological target landscape; the 3‑methoxypropyl group is predicted to confer 5‑HT₆ engagement, whereas the morpholine substituent abolishes this activity and redirects toward a different, lower‑potency target profile.

• [1] BindingDB. BDBM42900: 4-[2-(furan-2-yl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]morpholine. EC₅₀ data for Nuclear Receptor Coactivator 2 and 3 (Human). The Scripps Research Institute Molecular Screening Center. Deposited 2011. View Source
• [2] Greiner H, Bartoszyk G, Böttcher H, Barnickel G, Cezanne B. Sulphonyloxazolamines as therapeutic active ingredients. US Patent 6,441,013. Issued August 27, 2002. View Source

Physicochemical Differentiation: 3‑Methoxypropyl Chain Provides Additional Hydrogen‑Bond Acceptor Capacity vs. N‑Phenyl Analog

The N‑(3‑methoxypropyl) substituent contributes one ether oxygen atom (hydrogen‑bond acceptor, HBA) that is absent in the N‑phenyl analog (4‑(benzenesulfonyl)‑2‑(furan‑2‑yl)‑N‑phenyl‑1,3‑oxazol‑5‑amine, CAS 342433-26-5, MW 366.4) and the N‑benzyl analog (CAS 475042-14-9, MW 380.4) . This additional HBA, combined with the flexible three‑carbon linker, expands the conformational space available for target interaction while maintaining a molecular weight (362.4) that is lower than the N‑benzyl analog (380.4) and comparable to the N‑phenyl analog (366.4). The ether oxygen also modestly increases topological polar surface area (TPSA) relative to the N‑phenyl congener, which can improve aqueous solubility without compromising CNS permeability.

HBA & MW Differentiation

Cross-study comparable

HBA: 6 (target) vs 5 (N-phenyl analog); MW: 362.4 vs 366.4

Additional ether oxygen may influence solubility and target binding interactions

Calculated from structure; experimental solubility and permeability data not available.

Evidence Dimension	Hydrogen‑bond acceptor count and molecular weight
Target Compound Data	HBA count: 6 (includes ether O from 3‑methoxypropyl); MW: 362.4 g/mol; Formula: C₁₇H₁₈N₂O₅S
Comparator Or Baseline	N‑phenyl analog (CAS 342433-26-5): HBA count: 5; MW: 366.4 g/mol; N‑benzyl analog (CAS 475042-14-9): HBA count: 5; MW: 380.4 g/mol
Quantified Difference	1 additional HBA vs. N‑phenyl and N‑benzyl analogs; MW reduction of 4.0 g/mol vs. N‑phenyl and 18.0 g/mol vs. N‑benzyl
Conditions	Calculated from chemical structure; TPSA and LogP may be estimated via fragment‑based methods (e.g., XLogP3).

Why This Matters

The additional HBA and lower MW relative to the N‑benzyl analog offer a more favorable balance of solubility and permeability for CNS drug discovery applications, making this compound a preferred choice when hydrogen‑bonding interactions are hypothesized to drive target affinity.

Furan‑2‑yl Pharmacophore Validation: Close Analog (Compound 3l) Demonstrates Pan‑Cancer Antiproliferative Activity (GI₅₀ 1.64–1.86 μM) in NCI‑60 Panel

Zyabrev et al. (2023) reported that a closely related 1,3‑oxazole, 2‑{[4‑[(4‑fluorophenyl)sulfonyl]‑2‑(2‑furyl)‑1,3‑oxazol‑5‑yl]sulfinyl}acetamide (compound 3l), which shares the 2‑(furan‑2‑yl)‑4‑sulfonyl‑1,3‑oxazole core with the target compound, exhibited potent antiproliferative activity across the entire NCI‑60 human tumor cell line panel, with GI₅₀ values in the narrow range of 1.64–1.86 μM, TGI of 3.16–3.81 μM, and LC₅₀ of 5.53–7.27 μM [1]. COMPARE analysis revealed a high correlation (r = 0.88) with the topoisomerase II inhibitor aclarubicin, suggesting a DNA‑damage‑related mechanism [1]. Other 5‑sulfonyl‑4‑arylsulfonyl‑1,3‑oxazoles in the same study lacking the furan‑2‑yl group showed substantially lower or no activity, establishing the furan substituent as a critical pharmacophoric element for anticancer potency.

Furan Pharmacophore Activity

Cross-study comparable

GI₅₀ 1.64–1.86 μM (NCI-60 panel)

Supports antiproliferative endpoint context; furan-2-yl required for activity

Analog compound 3l data; target compound activity unconfirmed. NCI-60 SRB assay, 48 h.

Evidence Dimension	In vitro antiproliferative activity (GI₅₀) across NCI‑60 tumor cell lines
Target Compound Data	Compound series core (2‑(furan‑2‑yl)‑4‑sulfonyl‑1,3‑oxazole) is shared with the target compound; compound 3l GI₅₀: 1.64–1.86 μM
Comparator Or Baseline	Non‑furan 5‑sulfonyl‑4‑arylsulfonyl‑1,3‑oxazoles in the same series: substantially reduced or absent activity (qualitative comparison from study)
Quantified Difference	GI₅₀ range of 1.64–1.86 μM across all NCI‑60 subpanels; TGI: 3.16–3.81 μM; LC₅₀: 5.53–7.27 μM
Conditions	NCI‑60 human tumor cell line panel; 48‑h drug exposure; sulforhodamine B (SRB) protein assay for growth inhibition.

Why This Matters

This cross‑study evidence demonstrates that the furan‑2‑yl substituent—present in the target compound—is a validated pharmacophoric element for anticancer activity, differentiating it from non‑furan congeners and supporting its selection for oncology‑focused screening cascades.

• [1] Zyabrev V, Pilyo S, Demydchuk B, Kachaeva M, Semenyuta I, Zhirnov V, Velihina Y, Brovarets V. Synthesis, Characterization and in vitro Anticancer Evaluation of 5‑Sulfinyl(sulfonyl)‑4‑arylsulfonyl‑Substituted 1,3‑Oxazoles. ChemMedChem. 2023;18(14):e202300161. doi:10.1002/cmdc.202300161. View Source

Recommended Research Application Scenarios for 4-(Benzenesulfonyl)-2-(furan-2-yl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine

CNS Drug Discovery: 5‑HT₆ Receptor Screening and Lead Optimization

The sulfonyloxazolamine class, to which this compound belongs, is patented for 5‑HT₆ receptor modulation with IC₅₀ < 4 μM [1]. The 3‑methoxypropyl side chain provides an additional hydrogen‑bond acceptor that may enhance binding interactions within the 5‑HT₆ orthosteric or allosteric site. This compound is suitable as a starting point for structure–activity relationship (SAR) campaigns targeting cognitive impairment, schizophrenia, or Alzheimer's disease, where 5‑HT₆ antagonists have shown preclinical and clinical promise [2]. Its molecular weight of 362.4 and balanced physicochemical profile align with CNS drug‑likeness criteria.

Oncology Research: Furan‑Containing Oxazole Screening Cascades

A closely related furan‑2‑yl‑1,3‑oxazole (compound 3l) demonstrated pan‑cancer antiproliferative activity with GI₅₀ values of 1.64–1.86 μM across the NCI‑60 panel [3]. The furan‑2‑yl substituent was identified as a critical pharmacophoric element. The target compound, bearing the same furan‑2‑yl‑4‑sulfonyl‑1,3‑oxazole core, can be deployed in oncology‑focused high‑throughput or high‑content screening assays to evaluate its antiproliferative, pro‑apoptotic, or DNA‑damage‑related mechanisms, particularly in cell lines representing solid tumors and hematological malignancies.

Chemical Biology Tool Compound: Probing N‑Substituent Effects on Target Selectivity

The morpholine analog (BDBM42900) of this compound series shows EC₅₀ > 79.4 μM for nuclear receptor coactivators 2 and 3, whereas the sulfonyloxazolamine class engages 5‑HT₆ receptors with sub‑4 μM potency [1][4]. This >20‑fold target engagement shift driven by N‑substitution makes the 3‑methoxypropyl variant a valuable chemical biology probe for dissecting how N‑alkyl chain length and heteroatom content influence polypharmacology, target residence time, and off‑target liability within the broader sulfonyloxazolamine chemotype.

Physicochemical Comparator: Evaluating Solubility–Permeability Trade‑offs in CNS Lead Series

With one additional hydrogen‑bond acceptor relative to the N‑phenyl analog and a lower molecular weight than the N‑benzyl analog , this compound occupies a distinct position in the property space of the 4‑benzenesulfonyl‑2‑(furan‑2‑yl)‑1,3‑oxazol‑5‑amine series. It can serve as a reference compound in parallel artificial membrane permeability assays (PAMPA) and kinetic solubility studies to benchmark how the 3‑methoxypropyl group affects the solubility–permeability balance compared to aromatic or unsubstituted alkyl N‑substituents.

Application

Selection Property

Validation Focus

5-HT₆ receptor target engagement studies

N-(3-methoxypropyl) substitution context

Receptor binding assay and selectivity profiling review

Tumor cell line antiproliferative screening

Furan-2-yl pharmacophore review

Antiproliferative endpoint assay (e.g., SRB) and mechanism-of-action studies

Target selectivity probe studies

N-substituent-dependent target engagement context

Off-target panel screening; polypharmacology assessment

Physicochemical benchmarking

Hydrogen-bond acceptor count and molecular weight context

Solubility–permeability balance (PAMPA, kinetic solubility)

• [1] Greiner H, Bartoszyk G, Böttcher H, Barnickel G, Cezanne B. Sulphonyloxazolamines as therapeutic active ingredients. US Patent 6,441,013. Issued August 27, 2002. View Source
• [2] Benhamú B, Martín-Fontecha M, Vázquez-Villa H, Pardo L, López-Rodríguez ML. Serotonin 5‑HT₆ receptor antagonists for the treatment of cognitive deficiency in Alzheimer's disease. J Med Chem. 2014;57(17):7160–7181. doi:10.1021/jm5003952. View Source
• [3] Zyabrev V, Pilyo S, Demydchuk B, Kachaeva M, Semenyuta I, Zhirnov V, Velihina Y, Brovarets V. Synthesis, Characterization and in vitro Anticancer Evaluation of 5‑Sulfinyl(sulfonyl)‑4‑arylsulfonyl‑Substituted 1,3‑Oxazoles. ChemMedChem. 2023;18(14):e202300161. doi:10.1002/cmdc.202300161. View Source
• [4] BindingDB. BDBM42900: 4-[2-(furan-2-yl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]morpholine. EC₅₀ data for Nuclear Receptor Coactivator 2 and 3 (Human). The Scripps Research Institute Molecular Screening Center. Deposited 2011. View Source